Cas no 117591-81-8 (Coronarin E)
Coronarin E structure
Product Name:Coronarin E
CAS No:117591-81-8
MF:C20H28O
MW:284.435726165771
CID:225674
PubChem ID:9971144
Update Time:2025-04-19
Coronarin E Chemical and Physical Properties
Names and Identifiers
-
- Coronarin E
- Furan,3-[(1E)-2-[(1S,4aS,8aS)-decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl]ethenyl]-
- (+)-Coronarin E
- Furan,3-[2-(decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl)ethenyl]-, [1S-[1a(E),4ab,8aa]]-
- [ "15", "16-Epoxy-8(17)", "11", "13(16)", "14-labdatetraene" ]
- Coranorin E
- CHEMBL109252
- F92924
- 3-(Ethoxy(ethyl)amino)propan-1-ol
- AKOS032948621
- FS-10193
- 117591-81-8
- 3-[(E)-2-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethenyl]furan
- CS-0023969
- HY-N3633
- 15
- DA-52060
-
- MDL： MFCD00010555
- Inchi： 1S/C20H28O/c1-15-6-9-18-19(2,3)11-5-12-20(18,4)17(15)8-7-16-10-13-21-14-16/h7-8,10,13-14,17-18H,1,5-6,9,11-12H2,2-4H3/b8-7+/t17-,18-,20+/m0/s1
- InChI Key： QXVXYNOIXUIXBI-NDLVVHCESA-N
- SMILES： O1C=CC(=C1)/C=C/[C@H]1C(=C)CC[C@H]2C(C)(C)CCC[C@@]21C
Computed Properties
- Exact Mass: 284.214015512g/mol
- Monoisotopic Mass: 284.214015512g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.4±0.1 g/cm3
- Boiling Point: 806.5±75.0 °C at 760 mmHg
- Flash Point: 441.5±37.1 °C
- Vapor Pressure: 0.0±3.0 mmHg at 25°C
Coronarin E Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
Coronarin E Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DCE-024-20 mg |
Coronarin E |
117591-81-8 | >98%, Standard References Grade | 20mg |
$280.0 | 2022-02-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3710-1 mg |
Coronarin E |
117591-81-8 | 1mg |
￥3235.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3710-5 mg |
Coronarin E |
117591-81-8 | 98% | 5mg |
￥ 2,760 | 2023-07-11 | |
| TargetMol Chemicals | TN3710-1 mL * 10 mM (in DMSO) |
Coronarin E |
117591-81-8 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 2860 | 2023-09-15 | |
| TargetMol Chemicals | TN3710-5mg |
Coronarin E |
117591-81-8 | 5mg |
￥ 9100 | 2024-07-20 | ||
| DC Chemicals | DCE-024-20mg |
Coronarin E |
117591-81-8 | >98%, Standard References Grade | 20mg |
$280.0 | 2023-09-15 | |
| A2B Chem LLC | AE17482-5mg |
Coronarin E |
117591-81-8 | 98.0% | 5mg |
$494.00 | 2024-04-20 | |
| TargetMol Chemicals | TN3710-1 ml * 10 mm |
Coronarin E |
117591-81-8 | 1 ml * 10 mm |
￥ 10800 | 2024-07-20 |
Coronarin E Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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